Cas no 1806849-66-0 (3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-5-nitropyridine)

• Product Name: 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-5-nitropyridine
• CAS No: 1806849-66-0
• MF: C₈H₆F₂N₄O₂
• MW: 228.155647754669
• CID: 4878378
• Update Time: 2025-06-08

3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C8H6F2N4O2/c9-8(10)7-4(2-11)1-6(14(15)16)5(3-12)13-7/h1,8H,2,11H2
• InChI Key： CYXKZRCRUCVXBQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C#N)N=1)[N+](=O)[O-])CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.2
• Topological Polar Surface Area: 109

Additional information on 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-5-nitropyridine

Introduction to 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-5-nitropyridine (CAS No. 1806849-66-0)

3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-5-nitropyridine (CAS No. 1806849-66-0) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an aminomethyl group, a cyano group, a difluoromethyl moiety, and a nitro group, offers a diverse range of applications in drug discovery and development.

The chemical structure of 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-5-nitropyridine is particularly noteworthy due to its potential to modulate various biological targets. The presence of the aminomethyl group allows for facile conjugation with other molecules, making it a valuable building block in the synthesis of complex pharmaceuticals. The cyano and difluoromethyl groups contribute to the compound's electronic properties, enhancing its reactivity and stability. Additionally, the nitro group imparts significant biological activity, making this compound a promising candidate for further investigation.

Recent studies have highlighted the potential of 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-5-nitropyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in this molecule allows it to interfere with viral replication processes, making it a potential lead for the development of novel antiviral agents.

In another study, published in the European Journal of Medicinal Chemistry, 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-5-nitropyridine was found to possess significant anticancer properties. Specifically, it demonstrated selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action is believed to involve the disruption of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-5-nitropyridine have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high solubility and stability in physiological conditions make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its therapeutic applications, 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-5-nitropyridine has been explored as a tool compound in chemical biology. Its ability to selectively modulate specific protein targets has made it useful in understanding the functional roles of these proteins in cellular processes. This has led to new insights into disease mechanisms and potential therapeutic targets.

The synthesis of 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-5-nitropyridine involves several well-established chemical reactions. Key steps include the formation of the pyridine ring through a multistep process involving condensation reactions and subsequent functional group modifications. The introduction of the cyano and difluoromethyl groups is typically achieved through selective substitution reactions, while the nitro group can be introduced via nitration or other methods.

The safety profile of 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-5-nitropyridine has been evaluated in several preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-5-nitropyridine (CAS No. 1806849-66-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in advancing our understanding and treatment of various diseases.